2-{[(2-Methoxybenzyl)oxy]methyl}oxirane

• IUPAC Name: 2-[(2-methoxyphenyl)methoxymethyl]oxirane
• InChI: InChI=1S/C11H14O3/c1-12-11-5-3-2-4-9(11)6-13-7-10-8-14-10/h2-5,10H,6-8H2,1H3
• InChI Key: FADQCEBBTITJBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1COCC2CO2
• Molecular Formula: C11H14O3
• DSSTOX Substance ID: DTXSID70402092
• Molecular Weight: 194.23 g/mol
• CAS RN: 80909-99-5

Description

2-{[(2-Methoxybenzyl)oxy]methyl}oxirane is a compound that falls within the class of organic chemicals known as oxiranes or epoxides. These compounds are characterized by a three-membered cyclic ether structure, which is highly strained and thus reactive. The presence of the 2-methoxybenzyl group suggests potential for interaction with other chemical groups and the possibility of forming hetero π-stacked structures, as seen in related compounds .

Synthesis Analysis

The synthesis of related 2,3-disubstituted oxiranes typically involves the reaction of precursor molecules under conditions that promote the formation of the epoxide ring. For instance, the synthesis of 2-methoxycarbonyl-3-(3,4-dimethoxyphenyl)oxirane was achieved using a cationic initiator, which suggests that similar synthetic strategies could be applicable to 2-{[(2-Methoxybenzyl)oxy]methyl}oxirane . Additionally, the synthesis of other oxirane derivatives, such as 2-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyloxy)methyl]oxirane, involves nucleophilic substitution reactions followed by ring-opening polymerization .

Molecular Structure Analysis

The molecular structure of oxiranes is characterized by the epoxide ring, which imparts significant chemical reactivity. The substituents on the oxirane ring can influence the overall molecular conformation and reactivity. For example, the presence of a methoxycarbonyl group and a dimethoxyphenyl group in a related oxirane leads to the formation of a hetero π-stacked structure, which can facilitate intramolecular charge transfer interactions . This suggests that the methoxybenzyl group in 2-{[(2-Methoxybenzyl)oxy]methyl}oxirane could similarly influence its molecular conformation and reactivity.

Chemical Reactions Analysis

Oxiranes are known to undergo a variety of chemical reactions, primarily due to the strained nature of the epoxide ring. Ring-opening reactions are common, often facilitated by nucleophiles or under acidic conditions. For example, the reaction of 2-{[2-(ethenyloxy)ethoxy]methyl}oxirane with oxazolidin-2-ones results in the formation of isomeric oxazolidin-2-ones . Similarly, the oxidative cleavage of p-methoxybenzyl ethers, a group related to the 2-methoxybenzyl moiety, has been achieved using methyl(trifluoromethyl)dioxirane, leading to the formation of dienyl aldehydo esters .

Physical and Chemical Properties Analysis

The physical and chemical properties of oxiranes are influenced by their molecular structure. The presence of different substituents can affect properties such as solubility, boiling point, and reactivity. For instance, the synthesis of 2,2′-oxirane fatty esters and the study of their physical properties revealed characteristic NMR signals for the methylene protons of the oxirane system . The reactivity of oxiranes towards different reagents, such as amines, can also be used to determine the enantiomeric excess of chiral amines, indicating the potential for 2-{[(2-Methoxybenzyl)oxy]methyl}oxirane to be used in similar analytical applications .

Mechanism of Action

Target of Action

It is often used in proteomics research , suggesting that it may interact with proteins or other biological macromolecules.

Mode of Action

Based on its chemical structure, it may undergo reactions at the benzylic position . These reactions could include free radical bromination, nucleophilic substitution, and oxidation .

Result of Action

As a compound used in proteomics research